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Abstract

JBI-802 is a first-in-class, orally bioavailable small molecule that dually inhibits two key
epigenetic regulators: Lysine-Specific Demethylase 1 (LSD1) and Histone Deacetylase 6
(HDACSG6). These enzymes are components of the CoREST (Co-repressor of Repressor
Element-1 Silencing Transcription) complex, which plays a critical role in the development and
progression of various cancers, including hematologic malignancies. By simultaneously
targeting both LSD1 and HDACS6, JBI-802 offers a synergistic anti-tumor effect, promoting
differentiation of malignant hematopoietic cells and inhibiting their proliferation. This technical
guide provides a comprehensive overview of the preclinical and clinical research on JBI-802 in
the context of hematologic malignancies, including its mechanism of action, quantitative data
from key studies, detailed experimental protocols, and visualizations of the relevant signaling
pathways.

Introduction

Epigenetic dysregulation is a hallmark of cancer, and the enzymes that modify histones and
other proteins are attractive therapeutic targets. JBI-802 is an innovative therapeutic agent that
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uniquely combines the inhibition of LSD1 and HDACSG in a single molecule.[1] LSD1 is
responsible for the demethylation of histone H3 at lysine 4 (H3K4), a mark associated with
active gene transcription.[2] HDACSG is a cytoplasmic deacetylase that targets non-histone
proteins, including a-tubulin, and is involved in protein trafficking and degradation.[2] In
hematologic malignancies such as acute myeloid leukemia (AML), myelodysplastic syndromes
(MDS), and myeloproliferative neoplasms (MPNs), the COREST complex is often dysregulated,
leading to a block in differentiation and uncontrolled proliferation of hematopoietic progenitor
cells.[3][4] IBI-802's dual inhibitory action on the COREST complex aims to reverse these
effects and restore normal hematopoiesis.

Mechanism of Action

JBI-802 exerts its anti-tumor effects through a multi-pronged mechanism centered on the
inhibition of the COREST complex.

e LSD1 Inhibition: By inhibiting LSD1, JBI-802 prevents the demethylation of H3K4, leading to
an increase in H3K4me?2 levels.[5] This epigenetic mark is associated with the activation of
gene expression. Consequently, genes that promote myeloid differentiation, such as CD11b
and CD86, are upregulated.[6] Furthermore, LSD1 inhibition has been shown to
downregulate the expression of the proto-oncogene MYC, a key driver of proliferation in
many cancers.[7]

o HDACS Inhibition: Inhibition of HDAC6 by JBI-802 leads to the hyperacetylation of its
substrates, most notably a-tubulin.[8] This disrupts microtubule dynamics and intracellular
trafficking, which can induce cell cycle arrest and apoptosis.

e COREST Complex Modulation: The CoREST complex, which includes LSD1, HDAC1/2, and
the scaffold protein COREST (RCOR1), is a critical regulator of gene expression. The
transcription factor GFI1B (Growth factor independence 1B) recruits the COREST complex to
specific gene promoters to repress their transcription, playing a crucial role in normal
megakaryocyte and erythroid differentiation.[9][10][11] Mutations in GFI1B can lead to
bleeding disorders due to impaired platelet formation.[9][10][11] By inhibiting key enzymatic
components of this complex, JBI-802 disrupts its repressive function, leading to the
reactivation of genes that promote differentiation and suppress tumor growth.

Quantitative Data
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The following tables summarize the key quantitative data from preclinical and clinical studies of
JBI-802.

Table 1: In Vitro Potency of JBI-802

Target Assay Type IC50 Reference
LSD1 TR-FRET 50 nM [7]
HDAC6 Fluorescence-based 11 nM [7]
HDACS Fluorescence-based 98 nM [7]

Table 2: Preclinical Efficacy of JBI-802 in a Hematologic Malignancy Model

Efficacy

Model Treatment ) Result Reference
Endpoint

HEL92.1.7

Erythroleukemia JBI-802 ED50 ~6.25 mg/kg BID  [7]

Xenograft

Table 3: Phase 1 Clinical Trial (NCT05268666) Details and Observations
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Parameter Details Reference

First-in-human, open-label,
Trial Design dose escalation and expansion  [3][12]

study.

Advanced solid tumors, with
Patient Population planned expansion into [3][12]

hematologic malignancies.

) 10 mg orally, once daily, on a 4
Starting Dose [12][13]
days on/3 days off schedule.

Dose-proportional increase in
) exposure and a correlation
Key Observation [2]
between exposure and on-

target platelet decrease.

The only adverse event above
grade 1 was a dose-
dependent, reversible
Adverse Events ) [2]
decrease in platelets. No
anemia or dysgeusia was

reported.

In two immunotherapy-
refractory NSCLC patients
treated with 10 mg, one
Preliminary Efficacy (NSCLC) showed a 39% decrease in a [2][14]
lung tumor and the other had a
>50% shrinkage of liver

metastasis.

Experimental Protocols

This section provides an overview of the methodologies used in the preclinical evaluation of
JBI-802. While specific, detailed protocols from the manufacturer are proprietary, the following
descriptions are based on standard laboratory procedures and information gleaned from public
sources.
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Cell Viability Assay (MTT/Alamar Blue)

o Objective: To determine the anti-proliferative effect of JBI-802 on hematologic malignancy
cell lines.

e Cell Lines: Human AML cell lines such as HEL92.1.7, KG1a, HL-60, MOLM-14, and MV4-11
are commonly used.[7][15]

e Protocol Overview:
o Seed cells in 96-well plates at a predetermined density.
o Treat cells with a range of concentrations of JBI-802 or vehicle control.
o Incubate for a specified period (e.g., 72 hours).

o Add MTT or Alamar Blue reagent to each well and incubate according to the
manufacturer's instructions.[16]

o Measure the absorbance or fluorescence using a plate reader to determine the
percentage of viable cells relative to the vehicle control.

Western Blotting

o Objective: To assess the effect of IJBI-802 on the levels of specific proteins and their post-
translational modifications.

e Protocol Overview:

[¢]

Treat cells with JBI-802 or vehicle control for a specified time.

o

Lyse the cells to extract total protein.

o

Separate proteins by size using SDS-PAGE.

[¢]

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

[¢]

Probe the membrane with primary antibodies specific for target proteins such as
acetylated a-tubulin, H3K4me2, and MYC.[8][17][18]
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o Incubate with a corresponding HRP-conjugated secondary antibody.

o Detect the signal using a chemiluminescent substrate and an imaging system.

Quantitative Real-Time PCR (qRT-PCR)

o Objective: To measure the effect of JBI-802 on the mMRNA expression of target genes.

e Protocol Overview:

[¢]

Treat cells with IJBI-802 or vehicle control.

Isolate total RNA from the cells.

[e]

o

Synthesize cDNA from the RNA using reverse transcriptase.

[¢]

Perform real-time PCR using gene-specific primers for targets like GFI1B and MYC.

[e]

Normalize the expression of the target genes to a housekeeping gene (e.g., GAPDH or 3-
actin) to determine the relative fold change in expression.

Flow Cytometry

» Objective: To analyze the expression of cell surface markers associated with myeloid
differentiation.

e Protocol Overview:

Treat cells with JBI-802 or vehicle control.

o

Harvest and wash the cells.

o

o

Incubate the cells with fluorescently labeled antibodies against CD11b and CD86.[6][19]
[20][21]

o

Analyze the stained cells using a flow cytometer to quantify the percentage of cells
expressing these markers and the intensity of expression.

In Vivo Xenograft Model
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e Objective: To evaluate the anti-tumor efficacy of JBI-802 in a living organism.

¢ Animal Model: Immunodeficient mice (e.g., NOD/SCID or NSG) are typically used to prevent
rejection of human cells.[15][22][23]

e Protocol Overview:

[¢]

Inject human AML cells (e.g., HEL92.1.7) subcutaneously or intravenously into the mice.
[15][22][23]

o Once tumors are established or leukemia is engrafted, randomize the mice into treatment
and control groups.

o Administer JBI-802 orally at various doses and schedules.
o Monitor tumor volume, body weight, and overall health of the mice.

o At the end of the study, euthanize the mice and collect tumors or tissues for further
analysis (e.g., western blotting, immunohistochemistry).

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key
signaling pathways affected by JBI-802.
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Caption: JBI-802 dual inhibitory mechanism of action.
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Start: Hematologic Malignancy Research with JBI-802
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Caption: Preclinical to clinical research workflow for JBI-802.
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Conclusion

JBI-802 represents a promising novel therapeutic strategy for hematologic malignancies by
dually targeting LSD1 and HDACSG. Its unique mechanism of action, which promotes
differentiation and inhibits proliferation of malignant cells, has been demonstrated in preclinical
models and is now being evaluated in clinical trials. The favorable safety profile observed in
early clinical studies, particularly the lack of anemia, suggests a potential advantage over other
epigenetic modulators. Further research is warranted to fully elucidate the clinical potential of
JBI-802 in various hematologic malignancies and to identify patient populations most likely to
benefit from this innovative therapy. This technical guide provides a foundational understanding
of JBI-802 for researchers and drug development professionals, aiming to facilitate further
investigation and development of this first-in-class dual inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.researchgate.net/figure/a-Western-blot-illustrating-a-tubulin-acetylation-and-histone-H3-acetylation-levels-in_fig4_364768544
https://communities.springernature.com/posts/gfi1b-has-a-dual-function-in-platelet-formation-and-wound-healing
https://pmc.ncbi.nlm.nih.gov/articles/PMC6601108/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6601108/
https://pubmed.ncbi.nlm.nih.gov/30655368/
https://pubmed.ncbi.nlm.nih.gov/30655368/
https://www.onclive.com/view/jbi-802-demonstrates-preliminary-activity-in-advanced-solid-tumors
https://www.withpower.com/trial/phase-2-neoplasms-3-2022-b675f
https://www.withpower.com/trial/phase-2-neoplasms-3-2022-b675f
https://ians.in/pr-wire-detail/jbi-802-initial-phase-i-data-suggests-therapeutic-potential-in-sensitizing-immunotherapy-resistant-tumors-and-in-myeloproliferative-neoplasms-with-thrombocytosis-08-01-2024
https://pmc.ncbi.nlm.nih.gov/articles/PMC4382660/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4382660/
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.researchgate.net/figure/Western-blots-for-histone-H3-alpha-tubulin-and-p53-acetylation-The-nuclear-extracts_fig8_298797501
https://www.researchgate.net/figure/Acetylation-of-a-tubulin-Western-blots-for-tubulin-pan-Tub-and-acetyl-a-tubulin_fig3_258504479
https://www.ncbi.nlm.nih.gov/books/NBK586209/
https://www.ncbi.nlm.nih.gov/books/NBK586209/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6318388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6318388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6318388/
https://m.youtube.com/watch?v=86PRCZN7-vU
https://www.researchgate.net/publication/345159991_An_Improved_Protocol_for_Establishment_of_AML_Patient-Derived_Xenograft_Models
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757302/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757302/
https://www.benchchem.com/product/b16328611/docs#jbi-802-for-hematologic-malignancies-a-technical-guide
https://www.benchchem.com/product/b16328611/docs#jbi-802-for-hematologic-malignancies-a-technical-guide
https://www.benchchem.com/product/b16328611/docs#jbi-802-for-hematologic-malignancies-a-technical-guide
https://www.benchchem.com/product/b16328611/docs#jbi-802-for-hematologic-malignancies-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16328611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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